Cas no 121604-61-3 (5-Isoxazolecarboxaldehyde,3-cyclopentyl-)

• Product Name: 5-Isoxazolecarboxaldehyde,3-cyclopentyl-
• CAS No: 121604-61-3
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 133364
• PubChem ID: 14366568
• Update Time: 2025-04-19

5-Isoxazolecarboxaldehyde,3-cyclopentyl- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolecarboxaldehyde,3-cyclopentyl-
• 5-Isoxazolecarboxaldehyde,3-cyclopentyl-(9CI)
• 3-Cyclopentylisoxazole-5-carbaldehyde
• 3-CYCLOPENTYL-1,2-OXAZOLE-5-CARBALDEHYDE
• 121604-61-3

• Inchi： 1S/C9H11NO2/c11-6-8-5-9(10-12-8)7-3-1-2-4-7/h5-7H,1-4H2
• InChI Key： QOCUPJYTQWCSJW-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2CCCC2)=N1

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1